Cas no 2763754-66-9 (4-ethynyl-N-methyloxan-4-amine)

• Product Name: 4-ethynyl-N-methyloxan-4-amine
• CAS No: 2763754-66-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6185046
• PubChem ID: 165984130
• Update Time: 2025-08-05

4-ethynyl-N-methyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2763754-66-9
• 4-ethynyl-N-methyloxan-4-amine
• EN300-37355623

• Inchi： 1S/C8H13NO/c1-3-8(9-2)4-6-10-7-5-8/h1,9H,4-7H2,2H3
• InChI Key： NOYHGEIIKIDXBP-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(CC1)NC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-ethynyl-N-methyloxan-4-amine

4-Ethynyl-N-Methyloxan-4-Amine: A Comprehensive Overview

4-Ethynyl-N-Methyloxan-4-Amine, also known by its CAS number 2763754-66-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an ethynyl group with a methoxyamine moiety. The ethynyl group, or acetylene functional group, imparts distinct electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions and applications.

The synthesis of 4-Ethynyl-N-Methyloxan-4-Amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the ethynyl group. These methods not only enhance the yield but also improve the purity of the final product, which is critical for downstream applications.

In terms of applications, 4-Ethynyl-N-Methyloxan-4-Amine has shown promise in several areas. One of the most notable is its role in drug discovery. The compound's ability to act as a bioisostere for other nitrogen-containing heterocycles makes it an attractive candidate for modifying pharmacokinetic properties of potential drug molecules. Recent studies have demonstrated its effectiveness in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond pharmacology, 4-Ethynyl-N-Methyloxan-4-Amine has also found applications in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Researchers have incorporated this compound into polymer frameworks to create materials with improved electrical conductivity and mechanical stability. These advancements hold potential for applications in flexible electronics, sensors, and energy storage devices.

The study of 4-Ethynyl-N-Methyloxan-4-Amine has also led to insights into its interaction with biological systems. Recent investigations using advanced spectroscopic techniques have revealed its binding affinity with certain proteins and nucleic acids. This information is invaluable for designing molecules with specific biological activities, such as inhibitors or agonists for therapeutic targets.

In conclusion, 4-Ethynyl-N-Methyloxan-4-Amine, CAS number 2763754-66-9, stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in future research and development efforts.